Cas no 946213-00-9 (4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide)

• Product Name: 4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide
• CAS No: 946213-00-9
• MF: C₁₉H₁₉N₃OS₂
• MW: 369.503661394119
• CID: 6621803
• PubChem ID: 42585339
• Update Time: 2025-07-17

4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-(4-methylphenyl)-N-[(4-methylphenyl)methyl]-2-sulfanylidene-1,3-thiazole-5-carboxamide
• 946213-00-9
• 4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide
• F3222-3041
• AKOS001942588
• 4-amino-3-(4-methylphenyl)-N-[(4-methylphenyl)methyl]-2-sulfanylidene-2,3-dihydro-1,3-thiazole-5-carboxamide

• Inchi： 1S/C19H19N3OS2/c1-12-3-7-14(8-4-12)11-21-18(23)16-17(20)22(19(24)25-16)15-9-5-13(2)6-10-15/h3-10H,11,20H2,1-2H3,(H,21,23)
• InChI Key： DKJTXLWVKAMUDA-UHFFFAOYSA-N
• SMILES： S1C(N(C(=C1C(NCC1C=CC(C)=CC=1)=O)N)C1C=CC(C)=CC=1)=S

Computed Properties

• Exact Mass: 369.09695459g/mol
• Monoisotopic Mass: 369.09695459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide

Research Brief on 4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide (CAS: 946213-00-9)

Recent studies on the compound 4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide (CAS: 946213-00-9) have highlighted its potential applications in the field of chemical biology and medicinal chemistry. This thiazole derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the context of enzyme inhibition and therapeutic agent development.

The primary focus of current research has been on elucidating the compound's mechanism of action and its interactions with specific biological targets. In vitro studies have demonstrated its efficacy as a potent inhibitor of certain kinases and proteases, which are critical in various disease pathways. The compound's ability to modulate these enzymes suggests its potential utility in treating conditions such as cancer, inflammatory diseases, and metabolic disorders.

Structural-activity relationship (SAR) analyses have been conducted to optimize the compound's pharmacological properties. Modifications to the thiazole core and the substituents on the aromatic rings have been explored to enhance binding affinity and selectivity. These efforts have yielded derivatives with improved pharmacokinetic profiles and reduced off-target effects, paving the way for further preclinical development.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology as a tool molecule. Its selective inhibition of specific enzymes makes it a valuable probe for studying signal transduction pathways and cellular processes. Recent publications have utilized this compound to uncover novel insights into the regulation of key metabolic and signaling networks.

Despite these advancements, challenges remain in translating the compound's in vitro success into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focused on formulation strategies and delivery systems to overcome these hurdles.

In conclusion, 4-amino-N-(4-methylbenzyl)-2-thioxo-3-(p-tolyl)-2,3-dihydrothiazole-5-carboxamide represents a promising candidate in the realm of drug discovery and chemical biology. Its multifaceted applications underscore the importance of continued research to fully realize its potential. Future directions may include combinatorial chemistry approaches and high-throughput screening to identify synergistic combinations and expand its therapeutic scope.